Cas no 1807261-08-0 (4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline)

• Product Name: 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline
• CAS No: 1807261-08-0
• MF: C₇H₅BrF₃NO₂
• MW: 272.019311666489
• CID: 4974141
• Update Time: 2025-10-19

4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline

• Inchi： 1S/C7H5BrF3NO2/c8-3-1-6(14-7(9,10)11)4(12)2-5(3)13/h1-2,13H,12H2
• InChI Key： FGVBBPNQEJWWKF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)OC(F)(F)F)N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 2.8
• Topological Polar Surface Area: 55.5

Additional information on 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline

Professional Introduction to 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline (CAS No. 1807261-08-0)

4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline, with the chemical formula C₈H₅BrF₃NO₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including a bromine atom, a hydroxyl group, and a trifluoromethoxy group, makes this molecule a versatile intermediate for synthesizing various pharmacologically active substances.

The CAS number 1807261-08-0 uniquely identifies this compound and serves as a critical reference point for researchers and chemists working in related fields. The molecular structure of 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline features a benzene ring substituted with these distinct functional groups. The bromine atom at the 4-position introduces reactivity that is often exploited in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are fundamental in constructing more complex molecular architectures. The hydroxyl group at the 5-position provides a site for further derivatization, including etherification or esterification, while the trifluoromethoxy group at the 2-position enhances lipophilicity and metabolic stability, making it an attractive moiety in drug design.

In recent years, there has been growing interest in aniline derivatives due to their potential as intermediates in the synthesis of bioactive molecules. Specifically, compounds with halogenated aromatic rings have been extensively studied for their role in developing novel therapeutic agents. The 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline has emerged as a valuable building block in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting various biological pathways.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. Researchers have leveraged the structural features of 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline to design molecules that selectively inhibit specific kinases. For instance, modifications to the bromine-substituted benzene ring have allowed for the creation of potent inhibitors with improved selectivity and reduced toxicity. These efforts have led to several promising candidates entering preclinical development pipelines.

The hydroxyl group in 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline also serves as a critical point for further functionalization. By incorporating this group into larger molecular frameworks, chemists can modulate solubility, bioavailability, and binding affinity. This flexibility has been exploited in the development of antiviral agents, where the hydroxyl group can be used to form hydrogen bonds with target proteins or nucleic acids. Additionally, the trifluoromethoxy group, known for its ability to enhance metabolic stability and binding interactions, has been strategically incorporated into drug candidates to improve their pharmacokinetic profiles.

Recent advancements in computational chemistry have further enhanced the utility of 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline as a scaffold for drug discovery. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to rapidly identify potential hits from large libraries of compounds. The structural features of this molecule make it an ideal candidate for these approaches, as they can be easily modified computationally to predict binding interactions with biological targets. This has accelerated the discovery process and led to several novel compounds entering clinical trials.

The agrochemical sector has also benefited from the versatility of 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline. Aniline derivatives are known for their herbicidal and pesticidal properties, and this compound has been used as an intermediate in synthesizing next-generation crop protection agents. By leveraging its unique functional groups, researchers have developed formulations that offer improved efficacy against pests while maintaining environmental safety.

In conclusion, 4-Bromo-5-hydroxy-2-(trifluoromethoxy)aniline (CAS No. 1807261-08-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its structural features make it an excellent building block for synthesizing bioactive molecules targeting various diseases. The ongoing research into its derivatives continues to yield promising results, underscoring its importance in modern chemical biology and drug discovery.